Cas no 392303-57-0 (3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide)
3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 3,5-dichloro-N-[5-[[(3-fluorophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-
- 3,5-dichloro-N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
- 392303-57-0
- 3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
- F0417-1993
- 3,5-dichloro-N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
- Oprea1_707149
- AKOS024577440
-
- Inchi: 1S/C16H10Cl2FN3OS2/c17-11-5-10(6-12(18)7-11)14(23)20-15-21-22-16(25-15)24-8-9-2-1-3-13(19)4-9/h1-7H,8H2,(H,20,21,23)
- InChI Key: YNNGULIBTLTGRC-UHFFFAOYSA-N
- SMILES: C(NC1=NN=C(SCC2=CC=CC(F)=C2)S1)(=O)C1=CC(Cl)=CC(Cl)=C1
Computed Properties
- Exact Mass: 412.9626378g/mol
- Monoisotopic Mass: 412.9626378g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Density: 1.57±0.1 g/cm3(Predicted)
- pka: 6.58±0.50(Predicted)
3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0417-1993-2μmol |
3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide |
392303-57-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0417-1993-5μmol |
3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide |
392303-57-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0417-1993-10μmol |
3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide |
392303-57-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0417-1993-20μmol |
3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide |
392303-57-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0417-1993-1mg |
3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide |
392303-57-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0417-1993-2mg |
3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide |
392303-57-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0417-1993-3mg |
3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide |
392303-57-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0417-1993-4mg |
3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide |
392303-57-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0417-1993-5mg |
3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide |
392303-57-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0417-1993-10mg |
3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide |
392303-57-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
Comprehensive Overview of 3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 392303-57-0)
3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide, with the CAS number 392303-57-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the 3,5-dichlorobenzamide moiety and the 3-fluorophenylmethylsulfanyl group, contribute to its potential as a key intermediate in the synthesis of bioactive molecules.
In recent years, the demand for thiadiazole-based compounds has surged due to their relevance in addressing global challenges such as antimicrobial resistance and crop protection. Researchers have explored the structure-activity relationship (SAR) of 3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide to understand its potential as a scaffold for designing novel therapeutics. The compound's fluorophenyl and dichlorobenzamide groups are particularly noteworthy, as they are often associated with enhanced binding affinity and selectivity in target interactions.
The synthesis of CAS 392303-57-0 involves multi-step organic reactions, including the formation of the 1,3,4-thiadiazole core and subsequent functionalization with the 3-fluorophenylmethylsulfanyl side chain. This process highlights the importance of heterocyclic chemistry in modern pharmaceutical development. The compound's molecular weight and logP value are critical parameters that influence its pharmacokinetic properties, making it a subject of interest in drug formulation studies.
From an industrial perspective, 3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide is often discussed in the context of green chemistry and sustainable synthesis. Companies and research institutions are increasingly focusing on eco-friendly methodologies to produce such compounds, aligning with the global push for environmentally responsible manufacturing. This trend is reflected in the growing number of patents and publications that emphasize catalyst optimization and waste reduction in the synthesis of thiadiazole derivatives.
In the realm of computational chemistry, CAS 392303-57-0 has been the subject of molecular docking and QSAR modeling studies. These in silico approaches aim to predict the compound's interactions with biological targets, such as enzymes or receptors, and to identify potential modifications for improving its efficacy. The integration of artificial intelligence (AI) in drug discovery has further accelerated the exploration of 3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide and its analogs, enabling researchers to screen vast chemical libraries efficiently.
Another area of interest is the compound's potential role in precision agriculture. Given the increasing need for sustainable pest management solutions, thiadiazole-based agrochemicals are being evaluated for their ability to target specific pests while minimizing environmental impact. The fluorophenyl and dichlorobenzamide functionalities in 392303-57-0 may contribute to its bioactivity against plant pathogens, making it a candidate for further development in this field.
Quality control and analytical characterization of 3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide are essential for ensuring its consistency and purity in research and industrial applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify the compound's identity and assess its suitability for further studies. These analytical methods are critical for meeting regulatory standards and advancing the compound's commercialization.
In summary, 3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS 392303-57-0) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and potential bioactivity make it a valuable subject for ongoing research and development. As the scientific community continues to explore its properties and applications, this compound is likely to play a significant role in addressing some of the most pressing challenges in health and agriculture.
392303-57-0 (3,5-dichloro-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)